
Comprehensive Technical Guide: 4-Hydroxy-2-
(methoxycarbonyl)benzoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
4-hydroxy-2-

(methoxycarbonyl)benzoic acid

CAS No.: 288381-17-9

Cat. No.: B6619190

Get Quote

Executive Summary
4-Hydroxy-2-(methoxycarbonyl)benzoic acid (CAS: 288381-17-9) is a specialized aromatic

mono-ester used primarily as a chemical intermediate in organic synthesis and as a reference

standard in environmental toxicology. Structurally, it is the 2-methyl ester derivative of 4-

hydroxyphthalic acid.[1][2][3] Its significance lies in its regioselective formation and its presence

as a stable, water-soluble component of diesel exhaust particles (DEP), where it serves as a

biomarker for specific oxidation pathways.

This guide details the regioselective synthesis, physicochemical properties, and experimental

protocols for researchers in medicinal chemistry and environmental toxicology.
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Property Detail

IUPAC Name 4-Hydroxy-2-(methoxycarbonyl)benzoic acid

Common Synonyms
4-Hydroxyphthalic acid 2-methyl ester;

Monomethyl 4-hydroxyphthalate

CAS Number 288381-17-9

Molecular Formula C₉H₈O₅

Molecular Weight 196.16 g/mol

SMILES COC(=O)C1=C(C=CC(=C1)O)C(=O)O

Key Functional Groups
Carboxylic acid (C1), Methyl ester (C2),

Phenolic hydroxyl (C4)

Structural Analysis
The molecule features a benzene core substituted at the 1, 2, and 4 positions. The distinction

between the C1-carboxylic acid and the C2-methyl ester is critical. The 4-hydroxyl group exerts

a strong electronic influence (mesomeric effect), which dictates the reactivity of the parent

anhydride during synthesis.

Synthesis Strategies
The most efficient route to 4-hydroxy-2-(methoxycarbonyl)benzoic acid is the regioselective

methanolysis of 4-hydroxyphthalic anhydride. This method exploits the electronic differentiation

provided by the phenolic hydroxyl group.

Mechanistic Rationale
The reaction involves the nucleophilic attack of methanol on the asymmetric anhydride.

Electronic Effect: The hydroxyl group at position 4 is a strong electron-donating group (EDG).

Through resonance, it increases electron density primarily at the ortho and para positions

relative to itself.

Regioselectivity:
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C1 Carbonyl: Located para to the hydroxyl group. It receives significant electron density,

rendering it less electrophilic.

C2 Carbonyl: Located meta to the hydroxyl group. It is electronically isolated from the

resonance donation, making it more electrophilic.

Outcome: Methanol preferentially attacks the more reactive C2 carbonyl, resulting in ester

formation at C2 and releasing the free carboxylic acid at C1.

Synthesis Workflow Diagram
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Caption: Regioselective ring-opening of 4-hydroxyphthalic anhydride favoring the C2-ester

formation.

Experimental Protocols
Protocol A: Regioselective Methanolysis (Primary
Route)
Objective: Synthesis of 4-hydroxy-2-(methoxycarbonyl)benzoic acid from 4-hydroxyphthalic

anhydride.

Materials:

4-Hydroxyphthalic anhydride (1.0 eq)

Anhydrous Methanol (Solvent/Reagent, ~20 vol)

Toluene (for recrystallization)[4]
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Procedure:

Setup: In a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser,

suspend 4-hydroxyphthalic anhydride (e.g., 5.0 g, 30.5 mmol) in anhydrous methanol (100

mL).

Reaction: Heat the mixture to reflux (65 °C) under an inert atmosphere (N₂ or Ar). The solid

anhydride will dissolve as the reaction proceeds.

Monitoring: Maintain reflux for 2–4 hours. Monitor consumption of starting material via TLC

(System: Ethyl Acetate/Hexane/Acetic Acid) or HPLC.

Workup:

Cool the solution to room temperature.[5]

Concentrate the mixture under reduced pressure (rotary evaporator) to remove excess

methanol. A viscous oil or semi-solid residue will remain.

Purification:

Dissolve the residue in a minimum amount of hot toluene or ethyl acetate.

Allow to cool slowly to 4 °C to induce crystallization.

Filter the precipitate and wash with cold hexanes.

Note: If an isomeric mixture persists, flash column chromatography (SiO₂, MeOH/DCM

gradient) may be required, though the electronic bias strongly favors the target isomer.

Expected Yield: 85–95% (Crude), 60–75% (Recrystallized).

Physicochemical Properties & Characterization
Researchers should validate the synthesized compound using the following data points to

ensure isomeric purity.
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Parameter Value/Description

Appearance White to off-white crystalline solid

Melting Point 196–199 °C (Decomposes)

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water; Insoluble in Hexane

pKa (Predicted) ~2.9 (Carboxylic Acid), ~9.3 (Phenolic OH)

Spectroscopic Signature (Diagnostic)
¹H NMR (DMSO-d₆, 400 MHz):

Look for the methyl ester singlet at δ 3.75–3.85 ppm.

The aromatic protons will show an ABX or coupled pattern. Crucially, the proton ortho to

the carboxylic acid (H6) typically shifts downfield due to the anisotropic effect of the acid

group.

IR Spectroscopy:

Broad O-H stretch (acid/phenol): 3200–3500 cm⁻¹.

Two distinct Carbonyl bands:

Ester C=O: ~1720 cm⁻¹

Acid C=O: ~1680–1700 cm⁻¹

Applications in Research
Environmental Toxicology
This compound has been identified in the methanol extracts of Diesel Exhaust Particles (DEP).

[1] It serves as a specific marker for the oxidation of polycyclic aromatic hydrocarbons (PAHs)

or fuel additives.
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Study Context: In isolated heart preparations (guinea pig), 4-hydroxy-2-
(methoxycarbonyl)benzoic acid was tested for cardiotoxicity. Unlike the crude DEP extract,

this specific metabolite showed negligible arrhythmogenic activity, helping researchers rule

out simple oxidized monomers as the primary drivers of acute cardiac toxicity in pollution

studies.

Drug Development Scaffold
The molecule is a versatile "push-pull" system (electron-donating OH vs. electron-withdrawing

esters/acids).

Linker Chemistry: The free acid allows for amide coupling to amines, while the methyl ester

can be selectively hydrolyzed later or reduced to a benzyl alcohol.

Polymer Science: Used as a monomer for synthesizing functionalized polyesters or

dendrimers where the phenolic group remains available for post-polymerization modification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6619190?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

